7-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

• IUPAC Name: 7-fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• InChI: InChI=1S/C11H11FO2/c12-10-4-3-7-1-2-8(11(13)14)5-9(7)6-10/h3-4,6,8H,1-2,5H2,(H,13,14)
• InChI Key: OVTMYVZJYQBKLH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1C(=O)O)C=C(C=C2)F
• Molecular Formula: C11H11FO2
• Molecular Weight: 194.20 g/mol
• CAS RN: 1314902-19-6

Description

7-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid is a chemical compound. It contains a total of 26 bonds, including 15 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 aliphatic carboxylic acid, and 1 hydroxyl group.

Synthesis Analysis

Potentially biologically active urea derivatives have been prepared in an efficient one-pot procedure from 1,2,3,4-tetrahydronaphthalene-2-carboxylic acids. The synthesis was characterized via several spectroscopy techniques.

Molecular Structure Analysis

The molecular structure of this compound includes 15 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 aliphatic carboxylic acid, and 1 hydroxyl group.

Scientific Research Applications

Synthesis Approaches

The research on 7-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid primarily revolves around its synthesis. Tagat et al. (2002) detailed the synthesis of mono- and difluoronaphthoic acids, a category that encompasses compounds like this compound. Their work is pivotal as it outlines the synthesis of fluorinated naphthoic acids, which are crucial in several biological applications but are relatively underexplored compared to their benzoic acid counterparts. The synthesis pathways include electrophilic fluorination and Friedel-Crafts cyclization, providing a fundamental understanding of the chemical properties and reactivity of such compounds (Tagat et al., 2002).

Crystal Structure and Hydrogen Bonding

Barcon et al. (2001) focused on the crystal structure of compounds structurally similar to this compound. They investigated compounds like (+/-)-4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid, providing insights into the hydrogen bonding and molecular interactions crucial for understanding the compound's behavior in different states and potential applications in material science or pharmaceuticals (Barcon et al., 2001).

Liquid Crystal Materials

Kusumoto et al. (2004) explored the application of fluoro-substituted tetrahydronaphthalene structures, similar to this compound, in the design of new liquid crystal materials. Their research is vital for the development of advanced display technologies, showcasing the importance of such compounds in industrial applications (Kusumoto et al., 2004).